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Compound of Interest

Compound Name: FGH10019

Cat. No.: B15578960

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of FGH10019, a novel and potent

inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs). This document details its

chemical properties, supplier information, mechanism of action, and its effects on lipid

metabolism, with a focus on its potential applications in oncology research, particularly in

prostate cancer.

Core Compound Information
Property Value

CAS Number 1046045-61-7[1][2][3]

Molecular Weight 373.49[2]

Mechanism of Action
Inhibitor of Sterol Regulatory Element-Binding

Protein (SREBP) activation[1][2]

IC50 Approximately 1 μM[1][2]
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Supplier Information
FGH10019 is available from various chemical suppliers for research purposes. Notable

suppliers include:

MedchemExpress[1][3]

Selleck Chemicals[2]

Mechanism of Action: Targeting the SREBP Pathway
FGH10019 exerts its effects by inhibiting the activation of SREBPs, which are master

transcription factors that regulate the synthesis of cholesterol and fatty acids.[1][2] Under

normal conditions, SREBPs are synthesized as inactive precursors bound to the endoplasmic

reticulum (ER) membrane in a complex with SREBP-cleavage activating protein (SCAP). When

cellular sterol levels are low, the SREBP-SCAP complex translocates to the Golgi apparatus. In

the Golgi, SREBP is cleaved by two proteases, Site-1 Protease (S1P) and Site-2 Protease

(S2P), releasing the N-terminal active domain. This active fragment then translocates to the

nucleus to activate the transcription of genes involved in lipid biosynthesis.[4][5][6]

FGH10019 is believed to inhibit the ER-to-Golgi translocation of SREBPs, thereby preventing

their proteolytic activation and subsequent gene transcription.[1] This leads to a downstream

reduction in the expression of lipogenic enzymes.
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Caption: Inhibition of the SREBP signaling pathway by FGH10019.

Effects on Lipid Metabolism in Prostate Cancer
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Recent studies have highlighted the role of dysregulated lipid metabolism in cancer

progression. FGH10019 has been shown to potentiate the anti-tumor activity of

chemotherapeutic agents like docetaxel in prostate cancer cells by altering the cellular lipid

composition.[7][8]

Quantitative Data on Lipid Composition
Treatment of prostate cancer cells (C4-2 and PC3) with FGH10019 resulted in significant

changes in the abundance of various lipid classes and fatty acyl chains.

Table 1: Alteration in Abundance of Lipid Classes in Prostate Cancer Cells Treated with

FGH10019

Cell Line Lipid Class Change in Abundance

C4-2 Triglyceride (TG) Decreased

C4-2 Diglyceride (DG) Decreased

PC3 Triglyceride (TG) Decreased

PC3 Diglyceride (DG) Decreased

Data synthesized from findings

indicating a general decrease

in cellular lipids upon SREBP

inhibition.[9]

Table 2: Alteration in Abundance of Fatty Acyl Chains in Prostate Cancer Cells Treated with

FGH10019
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Cell Line Fatty Acyl Chain Change in Abundance

C4-2 & PC3 Palmitoyl (16:0) Significantly Reduced

C4-2 & PC3 Stearoyl (18:0) Significantly Reduced

C4-2 & PC3
Polyunsaturated (20:4, 22:4,

22:6)
Significantly Increased

Source: Data extracted from a

study on targeting SREBP-

dependent lipogenesis.[8]

This shift towards polyunsaturated lipids leads to increased membrane permeability, which in

turn enhances the intracellular accumulation and efficacy of chemotherapeutic drugs.[8]

Experimental Protocols
The following are detailed methodologies for key experiments involving FGH10019.

In Vitro Cell Culture and Treatment
Cell Lines: Human prostate cancer cell lines (e.g., C4-2, PC3).

Culture Conditions: Cells are maintained in RPMI-1640 medium supplemented with 10%

fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere

with 5% CO2.

FGH10019 Preparation: FGH10019 is dissolved in DMSO to prepare a stock solution (e.g.,

10 mM).

Treatment: For experiments, cells are seeded in appropriate culture plates. After reaching a

desired confluency (e.g., 60-70%), the culture medium is replaced with fresh medium

containing FGH10019 at the desired final concentration (e.g., 5 μM) and/or other compounds

like docetaxel (e.g., 1 nM). Control cells are treated with an equivalent volume of DMSO.

Incubation: Cells are incubated for the specified duration (e.g., 48 hours) before being

harvested for downstream analysis.
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Global Lipidomic Analysis
Cell Harvesting: After treatment, cells are washed with ice-cold PBS and harvested.

Lipid Extraction: Lipids are extracted from the cell pellets using a modified Bligh-Dyer

method with a solvent mixture of chloroform, methanol, and water.

LC-MS/MS Analysis: The extracted lipids are analyzed by liquid chromatography-tandem

mass spectrometry (LC-MS/MS) to identify and quantify different lipid species.

Data Analysis: The raw data is processed to identify statistically significant alterations in the

abundance of various lipid classes and fatty acyl chains between different treatment groups.

In Vivo Xenograft Model
Animal Model: Male athymic nude mice (e.g., 5-6 weeks old).

Tumor Implantation: Human prostate cancer cells (e.g., PC3) are suspended in a solution

like Matrigel and subcutaneously injected into the flanks of the mice.

Tumor Growth and Treatment Initiation: Tumors are allowed to grow to a palpable size. The

mice are then randomized into different treatment groups.

Drug Administration:

FGH10019: Administered orally at a dose of, for example, 20 mg/kg body weight, three

times per week.[9]

Docetaxel: Administered intraperitoneally (i.p.) at a dose of, for example, 4 mg/kg body

weight, twice per week.[9]

Control Group: Receives the vehicle used for drug delivery.

Monitoring: Tumor volume and body weight are monitored regularly throughout the study.

Endpoint: At the end of the study, mice are euthanized, and tumors are excised for further

analysis.
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Experimental Workflow Diagram
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Caption: A simplified workflow for in vitro and in vivo experiments with FGH10019.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://mymedisage.com/news/new-drug-boosts-chemotherapy-by-targeting-lipid-metabolism-in-prostate-cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC12583198/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12583198/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12583198/
https://www.researchgate.net/publication/396205318_Targeting_SREBP-dependent_lipogenesis_potentiates_the_anti-tumor_activity_of_docetaxel_by_increasing_membrane_permeability_and_intracellular_drug_accumulation
https://www.benchchem.com/product/b15578960/docs#in-depth-technical-guide-to-fgh10019-a-novel-srebp-inhibitor
https://www.benchchem.com/product/b15578960/docs#in-depth-technical-guide-to-fgh10019-a-novel-srebp-inhibitor
https://www.benchchem.com/product/b15578960/docs#in-depth-technical-guide-to-fgh10019-a-novel-srebp-inhibitor
https://www.benchchem.com/product/b15578960/docs#in-depth-technical-guide-to-fgh10019-a-novel-srebp-inhibitor
https://www.benchchem.com/product/b15578960?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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